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Compound of Interest

Compound Name: N-Hexanoyl-L-erythro-sphingosine

Cat. No.: B3026378 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for the

handling of N-Hexanoyl-L-erythro-sphingosine, including detailed operational and disposal

plans to foster a secure research environment.

N-Hexanoyl-L-erythro-sphingosine, a bioactive sphingolipid, requires careful handling due to

its potential hazards. While a specific Safety Data Sheet (SDS) for the L-erythro isomer is not

readily available, data from its close analog, N-Hexanoyl-D-erythro-sphingosine (C6 ceramide),

indicates that the compound may cause skin and eye irritation and could be harmful if inhaled

or ingested.[1][2] Adherence to the following personal protective equipment (PPE) and handling

protocols is crucial for minimizing exposure and ensuring a safe laboratory environment.

Personal Protective Equipment (PPE) Requirements
The following table summarizes the recommended personal protective equipment for handling

N-Hexanoyl-L-erythro-sphingosine, based on data for its D-isomer.
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PPE Category Item Specification Rationale

Hand Protection Gloves

Nitrile or other

chemical-resistant

gloves.

To prevent skin

contact and potential

irritation.[1][2]

Eye Protection
Safety

Glasses/Goggles

ANSI Z87.1-compliant

safety glasses with

side shields or

chemical splash

goggles.[1][3]

To protect eyes from

dust particles and

potential splashes.[1]

Respiratory Protection Respirator

A NIOSH-approved

N95 or higher-rated

respirator.

To prevent inhalation

of the powdered

compound, especially

when handling outside

of a fume hood.[4]

Body Protection Laboratory Coat

A standard, long-

sleeved laboratory

coat.

To protect skin and

clothing from

accidental spills.[5]

Foot Protection Closed-toe Shoes
Substantial, closed-

toe shoes.

To protect feet from

spills and falling

objects.[5]

Operational Plan: From Receipt to Application
This section provides a step-by-step guide for the safe handling and use of N-Hexanoyl-L-
erythro-sphingosine in a laboratory setting.

Receiving and Storage
Inspect: Upon receipt, visually inspect the container for any damage or leaks.

Storage: Store the compound in a tightly sealed container in a freezer at or below -20°C, as

recommended for sphingolipids to ensure stability.[6]

Preparation of Stock Solutions
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Due to its limited solubility in aqueous solutions, N-Hexanoyl-L-erythro-sphingosine should

be dissolved in an appropriate organic solvent.[1][5] Ethanol, DMSO, and DMF are common

solvents for similar ceramides.[2][6]

Work in a Fume Hood: All handling of the solid compound and preparation of stock solutions

should be performed in a chemical fume hood to minimize inhalation risk.

Weighing: Carefully weigh the desired amount of the powdered compound.

Dissolving: Add the appropriate solvent (e.g., ethanol, DMSO) to the powder.[6] If necessary,

gentle warming (e.g., to 37°C) can aid in dissolution.[5]

Aliquoting: Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in

glass vials with Teflon-lined caps to avoid repeated freeze-thaw cycles and contamination.[1]

Labeling and Storage: Clearly label each aliquot with the compound name, concentration,

solvent, and date of preparation. Store the aliquots at -20°C. Stock solutions are generally

stable for up to two months at this temperature.

Use in Experiments (e.g., Cell Culture)
Thawing: Thaw the required aliquot of the stock solution at room temperature.

Dilution: Further dilute the stock solution in your experimental medium to the final working

concentration. Ensure the final concentration of the organic solvent (e.g., ethanol) in the cell

culture medium is low (typically ≤ 0.1%) to avoid solvent-induced cytotoxicity.[5]

Introduction to Culture: Add the diluted compound to your cell culture or experimental

system.

Disposal Plan
Proper disposal of N-Hexanoyl-L-erythro-sphingosine and associated waste is critical to

prevent environmental contamination and ensure compliance with regulations.

Solid Waste
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Unused Compound: Unwanted solid N-Hexanoyl-L-erythro-sphingosine should be

disposed of as chemical waste through an approved waste disposal facility.[1]

Contaminated Labware: Disposable items such as pipette tips, tubes, and gloves that have

come into contact with the compound should be collected in a designated, clearly labeled

hazardous waste container.

Liquid Waste
Solvent Waste: Unused stock solutions and other liquid waste containing the compound and

organic solvents should be collected in a designated, labeled container for hazardous

chemical waste. Do not pour organic solvent waste down the drain.[7]

Aqueous Waste: For aqueous solutions containing very low concentrations of the compound,

consult your institution's environmental health and safety office for guidance on appropriate

disposal. In some cases, after appropriate neutralization or dilution, disposal down the

sanitary sewer may be permissible, but this requires institutional approval.[4][8]

Empty Containers
Decontamination: Empty containers that held the solid compound or stock solutions should

be triple-rinsed with a suitable solvent (e.g., ethanol).[7]

Disposal: The rinsate should be collected as hazardous liquid waste. After rinsing, the

defaced or labeled-as-empty container can typically be disposed of in the regular trash or

glassware waste.[4][7]

Experimental Workflow Diagram
The following diagram illustrates the key steps for the safe handling of N-Hexanoyl-L-erythro-
sphingosine.
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Caption: Workflow for handling N-Hexanoyl-L-erythro-sphingosine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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